Cas no 2382196-28-1 (tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a benzothiazole sulfide moiety and a hydroxyl group at the 4-position. This compound is of interest in medicinal chemistry and asymmetric synthesis due to its stereospecific structure, which serves as a versatile intermediate for the development of pharmacologically active molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations, while the benzothiazole sulfide moiety may contribute to binding interactions in target systems. Its well-defined stereochemistry (3R,4R) ensures precise control in stereoselective reactions, making it valuable for applications in drug discovery and organic synthesis.
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate structure
2382196-28-1 structure
Product Name:tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate
CAS No:2382196-28-1
MF:C16H20N2O3S2
MW:352.471601486206
CID:6519620
PubChem ID:126847612
Update Time:2025-09-27

tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate
    • F1912-2080
    • 2382196-28-1
    • AKOS040801483
    • Inchi: 1S/C16H20N2O3S2/c1-16(2,3)21-15(20)18-8-11(19)13(9-18)23-14-17-10-6-4-5-7-12(10)22-14/h4-7,11,13,19H,8-9H2,1-3H3/t11-,13-/m1/s1
    • InChI Key: KMUUAIYDTGAJST-DGCLKSJQSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

  • Exact Mass: 352.09153485g/mol
  • Monoisotopic Mass: 352.09153485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 116Ų

tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate Pricemore >>

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F1912-2080-0.25g
tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate
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Additional information on tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate

tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate, identified by the CAS number 2382196-28-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyrrolidine ring system substituted with a benzothiazole moiety and a tert-butyl ester group. The stereochemistry at the 3R and 4R positions adds to its uniqueness, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. The presence of the benzothiazole group, known for its strong electron-withdrawing properties, has been shown to enhance the bioavailability of certain drugs when incorporated into carrier molecules. Additionally, the hydroxypyrrolidine ring provides a versatile platform for further functionalization, enabling the development of prodrugs that can be activated under specific physiological conditions. This makes tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate a promising candidate in the design of targeted drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of benzothiazole derivatives with appropriately substituted pyrrolidine alcohols. The stereochemistry at the 3R and 4R positions is crucial for the biological activity of the molecule and is often controlled using chiral catalysts or resolution techniques. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess, which is essential for its application in pharmaceutical research.

The CAS number 2382196-28-1 serves as a unique identifier for this compound in chemical databases worldwide. Researchers can utilize this identifier to access detailed information about its physical properties, such as molecular weight, solubility, and stability under various conditions. This information is critical for optimizing its use in experimental setups and ensuring safety during handling.

In conclusion, tert-butyl (3R,4R)-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate stands out as a versatile and valuable compound in modern chemistry. Its unique structure and stereochemistry make it an ideal candidate for exploring new frontiers in drug design and delivery systems. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing both academic and industrial applications.

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